3-phenoxy-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide

• IUPAC Name: 3-phenoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
• InChI: InChI=1S/C20H18N2O3/c23-19(21-20-17-11-4-5-12-18(17)22-25-20)14-7-6-10-16(13-14)24-15-8-2-1-3-9-15/h1-3,6-10,13H,4-5,11-12H2,(H,21,23)
• InChI Key: SALAOZZQXQZSAA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NOC(=C2C1)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

“3-phenoxy-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide” is a chemical compound with the molecular formula C20H18N2O3. It is an active pharmaceutical intermediate. Isoxazole, which is part of the compound’s structure, is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazole and its derivatives have a wide spectrum of biological activities and therapeutic potential.

Synthesis Analysis

The synthesis of isoxazole derivatives has been an interesting field of study for decades. One method involves a one-pot three-component coupling of β-oxo dithioesters, amines, and hydroxylamine in ethanol at reflux. This affords 5-substituted 3-aminoisoxazoles via an in situ generated β-oxo thioamide intermediate.

Molecular Structure Analysis

The molecular structure of “3-phenoxy-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide” includes a phenyl group (a six-membered aromatic ring), an isoxazole ring (a five-membered ring with one oxygen atom and one nitrogen atom), and a benzamide group.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades. The substitution of various groups on the isoxazole ring imparts different activity.

Physical And Chemical Properties Analysis

The molecular formula of “3-phenoxy-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide” is C20H18N2O3. Further physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Antidepressant Potential

• Researchers have explored the antidepressant effects of this compound due to its structural resemblance to known antidepressants. .

Antipsychotic Activity

• The compound’s unique structure suggests potential antipsychotic properties. .

Antihistamine Properties

• Given its benzoxazolyl moiety, this compound might exhibit antihistamine activity. .

Antifungal Applications

• The benzoxazolyl-benzamide scaffold could serve as a basis for antifungal agents. .

Anticancer Research

• Investigations into the compound’s cytotoxicity and potential as an anticancer agent have been conducted. .

Antioxidant and Anti-inflammatory Properties

• The presence of the benzoxazolyl group suggests antioxidant potential. Researchers have evaluated its ability to scavenge free radicals and reduce oxidative stress. .

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.